Tri-O-acetyl-D-[1-13C]glucal

• InChI: InChI=1S/C11H13O7/c1-6(12)16-9-4-5-15-11(18-8(3)14)10(9)17-7(2)13/h5,9-11H,1-3H3/t9-,10+,11-/m1/s1/i4+1
• InChI Key: KZTPRALIWKKLCU-URHMGKDXSA-N
• Canonical SMILES: CC(=O)OC1[C]=COC(C1OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)O[C@@H]1[13C]=CO[C@@H]([C@H]1OC(=O)C)OC(=O)C
• Molecular Formula: C11H13O7
• DSSTOX Substance ID: DTXSID10849649
• Molecular Weight: 258.21 g/mol
• CAS RN: 478529-35-0

Description

Tri-O-acetyl-D-glucal, also known as 1,5-anhydro-2-deoxy-D-arabino-hex-1-enitol triacetate, is the acetate protected cyclic enol-ether (glycal) of D-glucose. It acts as a building block for the synthesis of oligosaccharides in both solution and solid-phase.

Synthesis Analysis

Tri-O-acetyl-D-glucal is a useful building block in the synthesis of a range of carbohydrates. The glucal double bond allows other functional groups to be introduced. It can undergo a Ferrier rearrangement with an alcohol and Lewis acid to give a 2,3-unsaturated product.

Molecular Structure Analysis

The molecular formula of Tri-O-acetyl-D-glucal is C12H16O7. Its molecular weight is 272.25.

Chemical Reactions Analysis

As an alkene, a glycal can undergo electrophilic addition across the double bond to introduce halogens and epoxides or be used to generate deoxy monosaccharides. Tri-O-acetyl-D-glucal can undergo a Ferrier rearrangement with an alcohol and Lewis acid to give a 2,3-unsaturated product.

Physical And Chemical Properties Analysis

Tri-O-acetyl-D-glucal is a white to off-white crystalline powder. It has a melting point of 53-55°C. It is soluble in chloroform and ethanol, but insoluble in water.

Scientific Research Applications

This compound has been used in the study of radical reactions, especially in the construction of carbon–carbon bonds. The formation of carbon–heteroatom bonds has been less intensively studied. .

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Mechanism of Action

Target of Action

It is known to be used in the synthesis of a wide range of carbohydrate derivatives .

Mode of Action

For example, it has been used in the Lewis acid-catalyzed dimerization of mono- and disaccharidic per-O-acetylated glycals .

Biochemical Pathways

Tri-O-acetyl-D-[1-13C]glucal is involved in the synthesis of oligosaccharides, both in solution and solid-phase . It is also used in the preparation of 2,3-enopyranosyl cyanides .

Pharmacokinetics

Stable isotopes like 13c have been incorporated into drug molecules as tracers for quantitation during the drug development process .

Result of Action

The result of Tri-O-acetyl-D-[1-13C]glucal’s action is the formation of a variety of compounds. It is used as a precursor in the synthesis of cyclic ketene acetals and in the enantioselective synthesis of spliceostatin A and thailanstatin A derivatives with spliceosome inhibitory activity .

Action Environment

It is generally recommended to store the compound under specific conditions to maintain its stability .

Safety and Hazards

It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye when handling Tri-O-acetyl-D-glucal. Use of personal protective equipment and ensuring adequate ventilation is advised.